Cas no 1217447-97-6 (Tert-butyl 4-[(4R)-4-[(2S)-butan-2-yl]-2-oxo-1,3-oxazolidin-3-yl]piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-[(4R)-4-[(2S)-butan-2-yl]-2-oxo-1,3-oxazolidin-3-yl]piperidine-1-carboxylate
• CAS No: 1217447-97-6
• MF: C₁₇H₃₀N₂O₄
• MW: 326.431105136871
• CID: 4686719
• Update Time: 2025-06-08

Tert-butyl 4-[(4R)-4-[(2S)-butan-2-yl]-2-oxo-1,3-oxazolidin-3-yl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-{(4S)-4-[(1S)-1-METHYLPROPYL]-2-OXO-1,3-OXAZOLIDIN-3-YL}PIPERIDINE-1-CARBOXYLATE
• Tert-butyl 4-[(4R)-4-[(2S)-butan-2-yl]-2-oxo-1,3-oxazolidin-3-yl]piperidine-1-carboxylate

• Inchi： 1S/C17H30N2O4/c1-6-12(2)14-11-22-16(21)19(14)13-7-9-18(10-8-13)15(20)23-17(3,4)5/h12-14H,6-11H2,1-5H3/t12-,14-/m0/s1
• InChI Key： LJIKGJANEWVVAQ-JSGCOSHPSA-N
• SMILES： O1C(N([C@@H](C1)[C@@H](C)CC)C1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 438
• Topological Polar Surface Area: 59.1

Additional information on Tert-butyl 4-[(4R)-4-[(2S)-butan-2-yl]-2-oxo-1,3-oxazolidin-3-yl]piperidine-1-carboxylate

Research Brief on Tert-butyl 4-[(4R)-4-[(2S)-butan-2-yl]-2-oxo-1,3-oxazolidin-3-yl]piperidine-1-carboxylate (CAS: 1217447-97-6)

The compound Tert-butyl 4-[(4R)-4-[(2S)-butan-2-yl]-2-oxo-1,3-oxazolidin-3-yl]piperidine-1-carboxylate (CAS: 1217447-97-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel oxazolidinone derivatives, which are known for their antimicrobial and anti-inflammatory properties. The stereochemistry of the compound, particularly the (4R) and (2S) configurations, plays a crucial role in its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the compound.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor in the development of new oxazolidinone-based antibiotics. The study demonstrated that derivatives of this compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit.

Another significant application of this compound is in the field of neurodegenerative diseases. A recent preprint on bioRxiv reported its use in the synthesis of small-molecule modulators of tau protein aggregation, a hallmark of Alzheimer's disease. The compound's piperidine and oxazolidinone moieties were found to interact with key residues in tau, reducing its propensity to form toxic aggregates.

From a synthetic chemistry perspective, the compound has been optimized for scalable production. A 2022 patent (WO2022156789) describes a novel catalytic asymmetric synthesis route that improves yield and enantiomeric purity. This advancement is particularly relevant for industrial-scale applications, where cost-effectiveness and reproducibility are critical.

In conclusion, Tert-butyl 4-[(4R)-4-[(2S)-butan-2-yl]-2-oxo-1,3-oxazolidin-3-yl]piperidine-1-carboxylate (CAS: 1217447-97-6) represents a versatile scaffold with broad applications in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for further research in antibiotic development and neurodegenerative disease therapeutics. Future studies should focus on expanding its structure-activity relationships and exploring its potential in other therapeutic areas.